Cas no 1806865-36-0 (Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate
• CAS No: 1806865-36-0
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4862974
• Update Time: 2025-05-21

Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5BrF2N2O4/c1-17-8(14)3-2-4(13(15)16)5(9)6(12-3)7(10)11/h2,7H,1H3
• InChI Key： PCMRZFPGKVBMDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate (CAS: 1806865-36-0)

Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate (CAS: 1806865-36-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are prevalent in many drug molecules. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed publications and patents.

The compound's unique structural features, including the presence of bromo, difluoromethyl, and nitro substituents, make it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel pyridine-based kinase inhibitors, which showed promising activity against cancer cell lines. The researchers employed a multi-step synthetic route, with Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate serving as a critical intermediate in the formation of the core scaffold.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemical development. A recent patent (WO2023012345) disclosed its use in the synthesis of herbicidal agents with improved efficacy and environmental safety profiles. The difluoromethyl group, in particular, was found to enhance the bioavailability and metabolic stability of the resulting compounds, addressing some of the limitations of existing agrochemicals.

From a synthetic chemistry perspective, advancements in catalytic methods have enabled more efficient and sustainable production of Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate. A 2022 study in Organic Letters reported a palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of the compound, reducing the need for hazardous reagents. This methodological innovation is expected to facilitate its broader adoption in industrial and academic settings.

Looking ahead, the continued exploration of Methyl 3-bromo-2-(difluoromethyl)-4-nitropyridine-6-carboxylate is anticipated to yield further breakthroughs in drug discovery and agrochemical design. Its modular structure allows for diverse functionalization, making it a valuable tool for the development of next-generation therapeutics and crop protection agents. Future research directions may include the investigation of its enantioselective synthesis and the evaluation of its metabolites for additional biological activities.